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Compound Name: Ethyl levulinate

Cat. No.: B147295

An In-depth Technical Guide on the Thermodynamic Properties and Phase Behavior of Ethyl
Levulinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl levulinate, a bio-based solvent and platform chemical, is gaining significant attention
across various industries, including pharmaceuticals, due to its favorable properties and
sustainable origins. A thorough understanding of its thermodynamic properties and phase
behavior is crucial for its application in drug formulation, separation processes, and as a green
solvent alternative. This technical guide provides a comprehensive overview of the key
thermodynamic data for ethyl levulinate, details the experimental methodologies for their
determination, and presents visual representations of experimental workflows.

Thermodynamic Properties

The design and optimization of processes involving ethyl levulinate, such as reaction
engineering, distillation, and extraction, are fundamentally reliant on accurate thermodynamic
data. Key properties include vapor pressure, density, viscosity, and heat capacity.

Physicochemical Properties

A summary of the fundamental physicochemical properties of ethyl levulinate is presented in
Table 1.
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Table 1: Physicochemical Properties of Ethyl Levulinate

Property Value Reference
Molecular Formula C7H1203 [1]

Molar Mass 144.17 g/mol [1][2]
Boiling Point 205.8 °C (at 1 atm) [3]

93-94 °C (at 18 mmHg) [4][5]

Melting Point <-60 °C [3]

Flash Point 94 °C [3]

Density (at 20 °C) 1.012 g/mL [3]

Density (at 25 °C) 1.016 g/mL [415]
Refractive Index (n2°/D) 1.422 [4][6]

Vapor Pressure (at 25 °C)

0.249 mmHg (estimated)

[7]

Water Solubility (at 25 °C)

71.14 g/L

[2]

Temperature-Dependent Properties

The influence of temperature on the key thermodynamic properties of ethyl levulinate is

critical for process modeling and design.

The vapor pressure of ethyl levulinate is a crucial parameter for distillation and evaporation

processes. Estimated values are available, indicating its low volatility at ambient temperatures.

[7]L8]

The density of ethyl levulinate and its mixtures with n-alkanols (methanol, ethanol, 1-propanol,

and 1-butanol) has been reported over a temperature range of 283.15 K to 313.15 K.[9]

Viscosity is a key parameter influencing fluid handling and mixing. The viscosity of ethyl

levulinate and its blends with diesel and biodiesel has been studied at temperatures ranging

from 30 °C to 80 °C.[10] The addition of ethyl levulinate to biodiesel has been shown to

decrease the viscosity of the fuel mixture.[11]
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Experimental Protocols for Thermodynamic Property
Determination

Accurate determination of thermodynamic properties relies on precise experimental
methodologies.

Density is typically measured using a vibrating tube densimeter. The experimental workflow for
density measurement is illustrated below.
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Density Measurement Workflow
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Caption: Workflow for density measurement using a vibrating tube densimeter.

Viscosity is commonly determined using a rotational viscometer or a capillary viscometer. The
general procedure is outlined below.
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Viscosity Measurement Workflow
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Caption: General workflow for viscosity measurement.

Phase Behavior

The phase behavior of ethyl levulinate with other components is essential for designing

separation processes like distillation and liquid-liquid extraction.

Vapor-Liquid Equilibrium (VLE)
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VLE data are fundamental for the design of distillation columns. Isobaric VLE data for the
binary system of ethyl levulinate and ethanol have been measured at 40.0, 60.0, and 80.0
kPa.[12] The data indicated a positive deviation from Raoult's law, suggesting strong
intermolecular interactions.[12] Isothermal VLE data for the ethyl levulinate + water and ethyl
levulinate + ethanol systems have also been collected at 60 °C.[13][14][15]

Table 2: Summary of Investigated Vapor-Liquid Equilibrium (VLE) Systems

System Conditions Reference
Ethyl Levulinate + Ethanol Isobaric (40.0, 60.0, 80.0 kPa) [12]

Ethyl Levulinate + Water Isothermal (60 °C) [13][14][15]
Ethyl Levulinate + Ethanol Isothermal (60 °C) [13][14][15]

Liquid-Liquid Equilibrium (LLE)

LLE data are critical for designing liquid-liquid extraction processes. The LLE for the ternary
systems of ethyl levulinate + water + levulinic acid and ethyl levulinate + water + ethanol
have been measured at 30 °C.[13][14][16] The consistency of this LLE data was confirmed
using the Othmer-Tobias method.[13][14][16] The phase behavior of pseudo-ternary systems
containing deep eutectic solvents (DES), ethyl levulinate, and either levulinic acid or ethanol
has also been investigated to assess the extractive potential of DES in the esterification
process.[17]

Table 3: Summary of Investigated Liquid-Liquid Equilibrium (LLE) Systems

System Temperature Reference

Ethyl Levulinate + Water +

30°C 13][14][16
Levulinic Acid 3]l
Ethyl Levulinate + Water +

30°C [13][14][16]
Ethanol
DES + Ethyl Levulinate +

313.15 K and 333.15 K [17]

Levulinic Acid/Ethanol
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Solubility

Ethyl levulinate exhibits good solubility in a wide range of organic solvents.[8] It is soluble in
water and alcohol.[1][7] A detailed list of its solubility in various solvents at 25°C has been
compiled.[2]

Experimental Protocols for Phase Behavior
Determination

A common apparatus for measuring VLE data is a modified Rose-Williams still or a static
equilibrium cell.[12][18] The general workflow is depicted below.
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Vapor-Liquid Equilibrium (VLE) Measurement Workflow

VLE Apparatus
(e.g., Modified Rose-Williams Still)

Heating and Stirring
to Reach Equilibrium
(Constant T or P)

l

Simultaneous Sampling of
Liquid and Vapor Phases

Composmon Analysis
(e.g., Gas Chromatography)

Data Correlatlon with
Activity Coefficient Models
(e.g., NRTL, UNIQUAC)
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Liquid-Liquid Equilibrium (LLE) Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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